Cas no 105799-92-6 (Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-)

• Product Name: Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-
• CAS No: 105799-92-6
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 1168179
• Update Time: 2024-07-26

Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-

• Inchi： 1S/C13H10O2S/c14-13(15)12-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12/h1-4,7H,5-6H2,(H,14,15)
• InChI Key： QYSPYXZYQRFHBK-UHFFFAOYSA-N
• SMILES： C12CCC3=C(C=1C=C(C(O)=O)S2)C=CC=C3

Computed Properties

• Exact Mass: 230.0402

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 450.2±33.0 °C(Predicted)
• PSA: 37.3
• pka: 3.76±0.20(Predicted)